8-(Methylsulfonyl)-2,8-diazaspiro[4.5]decane hydrochloride

• Molecular Formula: C9H19ClN2O2S
• Molecular Weight: 254.78 g/mol
• IUPAC Name: 8-methylsulfonyl-2,8-diazaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C9H18N2O2S.ClH/c1-14(12,13)11-6-3-9(4-7-11)2-5-10-8-9;/h10H,2-8H2,1H3;1H
• InChI Key: UXRPMOMVGKHUAF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2(CCNC2)CC1.Cl

Description

8-(Methylsulfonyl)-2,8-diazaspiro[4.5]decane hydrochloride is a useful research compound. Its molecular formula is C9H19ClN2O2S and its molecular weight is 254.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 8-methanesulfonyl-2,8-diaza-spiro[4.5]decane-2-carboxylic acid tert-butyl ester (1.32 g) in ethyl acetate (10 ml), a 1 M ethyl acetate solution of HCl (20 ml). After stirring for 2 h at room temperature, solvent is evaporated down to give 8-methanesulfonyl-2,8-diaza-spiro[4.5]decane hydrochloride as a solid.

Synthesis routes and methods II

Procedure details

Hydrogen chloride in 1,4-dioxane (4.0M, 0.50 mL) was added to tert-butyl 8-(methylsulfonyl)-2,8-diazaspiro[4.5]decane-2-carboxylate (21.0 mg, 0.0000659 mol) at rt. The mixture was stirred at rt for 1 h and then the solvent was evaporated, and the residue was dried under high vacuum to afford the desired product. LCMS: m/z 255.5 (M+H)'